N-[3-chloro-4-(piperidin-1-yl)phenyl]-2-methoxybenzamide

• IUPAC Name: N-(3-chloro-4-piperidin-1-ylphenyl)-2-methoxybenzamide
• InChI: InChI=1S/C19H21ClN2O2/c1-24-18-8-4-3-7-15(18)19(23)21-14-9-10-17(16(20)13-14)22-11-5-2-6-12-22/h3-4,7-10,13H,2,5-6,11-12H2,1H3,(H,21,23)
• InChI Key: YTIYXMBBCRMECQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)N3CCCCC3)Cl
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

N-[3-chloro-4-(piperidin-1-yl)phenyl]-2-methoxybenzamide is a synthetic organic compound that belongs to the class of benzamides It features a piperidine ring, a chloro-substituted phenyl ring, and a methoxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-chloro-4-(piperidin-1-yl)phenyl]-2-methoxybenzamide typically involves the following steps:

Formation of the Piperidine Derivative: The starting material, 3-chloro-4-nitroaniline, undergoes a nucleophilic substitution reaction with piperidine to form 3-chloro-4-(piperidin-1-yl)aniline.

Reduction of the Nitro Group: The nitro group is reduced to an amine using a reducing agent such as hydrogen gas in the presence of a palladium catalyst.

Coupling with 2-Methoxybenzoic Acid: The resulting amine is then coupled with 2-methoxybenzoic acid using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) to form the final product, this compound.

Industrial Production Methods

In an industrial setting, the synthesis of this compound can be scaled up by optimizing reaction conditions such as temperature, pressure, and solvent choice to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

N-[3-chloro-4-(piperidin-1-yl)phenyl]-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The piperidine ring can be oxidized to form a lactam.

Reduction: The nitro group can be reduced to an amine.

Substitution: The chloro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Sodium chlorite in the presence of a CO2 atmosphere.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium carbonate.

Major Products Formed

Oxidation: Formation of a lactam derivative.

Reduction: Formation of an amine derivative.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

N-[3-chloro-4-(piperidin-1-yl)phenyl]-2-methoxybenzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[3-chloro-4-(piperidin-1-yl)phenyl]-2-methoxybenzamide involves its interaction with specific molecular targets, such as receptors or enzymes. The piperidine ring and the benzamide moiety play crucial roles in binding to these targets, leading to modulation of biological pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-[3-chloro-4-(piperidin-1-yl)phenyl]-2-methoxybenzamide: shares structural similarities with other benzamide derivatives, such as:

Uniqueness

• The presence of the piperidine ring and the specific substitution pattern on the phenyl ring make this compound unique compared to other benzamide derivatives. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for research and development.